(1S,4S,6R)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid hydrochloride

• Molecular Formula: C7H9ClF3NO3
• Molecular Weight: 247.60 g/mol
• IUPAC Name: (1S,4S,6R)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H8F3NO3.ClH/c8-7(9,10)3-4-5(3)14-1-2(11-4)6(12)13;/h2-5,11H,1H2,(H,12,13);1H/t2-,3?,4+,5-;/m0./s1
• InChI Key: OSKLTITWSXGODG-VXAWSFCCSA-N
• Isomeric SMILES: C1[C@H](N[C@H]2[C@H](C2C(F)(F)F)O1)C(=O)O.Cl
• Canonical SMILES: C1C(NC2C(C2O1)C(F)(F)F)C(=O)O.Cl

Description

The compound “(1S,4S,6R)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid hydrochloride” is a bicyclic molecule featuring:

• Bicyclo[4.1.0]heptane core: A fused bicyclic system with a seven-membered ring containing an oxygen bridge (2-oxa) and a nitrogen bridge (5-aza).
• Substituents: A trifluoromethyl (-CF₃) group at position 7 and a carboxylic acid (-COOH) at position 4.
• Stereochemistry: The (1S,4S,6R) configuration ensures enantiomeric purity, which is critical for biological activity and pharmacokinetics.
• Salt form: The hydrochloride (HCl) salt enhances solubility and stability for pharmaceutical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (1S,4S,6R)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid hydrochloride typically involves multiple steps, starting from readily available precursors. The key steps include:

• Formation of the bicyclic core through a cyclization reaction.
• Introduction of the trifluoromethyl group via a nucleophilic substitution reaction.
• Formation of the oxirane ring through an epoxidation reaction.
• Introduction of the carboxylic acid group through a carboxylation reaction.

Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of specific catalysts, controlled temperatures, and pressure conditions to facilitate the reactions efficiently.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the oxirane ring, leading to the formation of diols.

Reduction: Reduction reactions can target the trifluoromethyl group, converting it to a methyl group.

Substitution: The trifluoromethyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols are employed under basic conditions.

Major Products:

Oxidation: Formation of diols.

Reduction: Formation of methyl derivatives.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

Medicinal Chemistry

The compound has been studied for its potential as an antitumor agent . Its derivatives have shown promising activity against various cancer cell lines, including breast cancer (MCF-7) and prostate cancer (PC3). The trifluoromethyl substitution is believed to enhance the compound's potency by improving metabolic stability and bioavailability .

Neuropharmacology

Research indicates that compounds similar to (1S,4S,6R)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane derivatives may modulate neurotransmitter systems, potentially offering therapeutic avenues for neurodegenerative diseases and psychiatric disorders. The bicyclic structure can interact with various receptors in the central nervous system, making it a candidate for further exploration in neuropharmacological studies .

Orexin Receptor Modulation

The compound's structural analogs have been investigated for their ability to modulate orexin receptors, which play a crucial role in regulating sleep-wake cycles and appetite control. This application is particularly relevant in developing treatments for sleep disorders and obesity .

Case Studies

Study	Objective	Findings
Hosseinzadeh et al., 2013	Synthesis and anticancer evaluation	Identified compounds with better cytotoxic activity against MCF7 cell line than traditional chemotherapeutics like doxorubicin .
Almasirad et al., 2016	Biological evaluation of new derivatives	Reported significant anticancer activity against human leukemia cell lines with IC50 values indicating strong potential for therapeutic use .
Research on orexin receptor modulators	Exploration of sleep regulation	Compounds demonstrated efficacy in modulating orexin receptors, suggesting potential applications in treating sleep disorders .

Mechanism of Action

The mechanism of action of (1S,4S,6R)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and triggering downstream signaling pathways. The trifluoromethyl group enhances its binding affinity and specificity, making it a potent modulator of biological processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Variations

The following table summarizes structural differences between the target compound and analogs from the evidence:

Compound Name (CAS No.)	Bicyclic System	Substituents	Functional Groups	Stereochemistry	Notes
Target: (1S,4S,6R)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid hydrochloride	[4.1.0]	-CF₃ (position 7)	-COOH (position 4), HCl salt	(1S,4S,6R)	Enantiomerically pure; optimized for receptor binding .
(1R,4S,6S)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid hydrochloride (1955485-19-4)	[4.1.0]	-CF₃ (position 7)	-COOH (position 4), HCl salt	(1R,4S,6S)	Stereoisomer with inverted configuration at positions 1 and 6; may exhibit distinct biological activity .
rac-(1R,6S,7R)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane hydrochloride	[4.1.0]	-CF₃ (position 7)	HCl salt	Racemic mixture	Lacks enantiomeric purity; potential for reduced efficacy or side effects .
(1R,3S,4S)-3-(Trifluoromethyl)-2-oxa-5-azabicyclo[2.2.1]heptane hydrochloride (2177264-26-3)	[2.2.1]	-CF₃ (position 3)	HCl salt	(1R,3S,4S)	Smaller bicyclic core; substituent at position 3 alters spatial orientation .
5-[(tert-butoxy)carbonyl]-7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid (1822535-60-3)	[4.1.0]	-F₂ (position 7), -BOC (position 5)	-COOH (position 4)	Not specified	Difluoro and BOC groups increase steric bulk; likely a synthetic intermediate .
(1S,4S)-5,5-Difluoro-2-azabicyclo[2.2.1]heptane hydrochloride (2306247-35-6)	[2.2.1]	-F₂ (position 5)	HCl salt	(1S,4S)	Lacks oxa bridge and carboxylic acid; simpler structure with reduced polarity .

Functional and Pharmacological Insights

Impact of Bicyclic Core

• [4.1.0] vs. [2.2.1] Systems : The target compound’s [4.1.0] system provides a larger, more flexible ring compared to the strained [2.2.1] framework. This flexibility may enhance binding to larger biological targets, such as enzymes or receptors .
• Oxygen vs. Nitrogen Bridges : The 2-oxa bridge in the target compound increases hydrophilicity, while analogs like (1S,4S)-5,5-difluoro-2-azabicyclo[2.2.1]heptane hydrochloride lack this feature, reducing solubility .

Role of Substituents

• Fluorine vs. Carboxylic Acid : Difluoro substituents (e.g., in CAS 1822535-60-3) increase electronegativity but lack the ionizable -COOH group, limiting salt formation and solubility .

Stereochemical Considerations

• Enantiomeric purity in the target compound (1S,4S,6R) contrasts with racemic mixtures (e.g., rac-(1R,6S,7R)-...), which may exhibit lower potency due to inactive or antagonistic stereoisomers .

Biological Activity

The compound (1S,4S,6R)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid hydrochloride has garnered attention in recent years for its potential biological activities. This article aims to provide a comprehensive overview of its biological effects, mechanisms of action, and relevant research findings.

Structural Characteristics

The compound is characterized by a bicyclic structure that includes a trifluoromethyl group, which is known to enhance biological activity through various mechanisms. The presence of the oxabicyclo structure contributes to its unique pharmacological properties.

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Studies indicate that compounds with similar structures often inhibit key enzymes involved in cancer progression and neurodegenerative diseases. For instance, the inhibition of dual leucine zipper kinase (DLK) has been linked to neuroprotection in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease .
• Cytotoxic Effects : Research has shown that this compound exhibits cytotoxic properties against various cancer cell lines. The mechanism involves inducing apoptosis through the activation of caspases and disruption of the cell cycle .

Anticancer Properties

The compound has demonstrated significant anticancer activity in vitro:

• Cell Lines Tested : The compound was tested against several cancer cell lines including MCF-7 (breast cancer) and A549 (lung carcinoma). It exhibited IC50 values indicating potent antiproliferative effects, with values as low as 0.28 µg/mL for MCF-7 cells .
• Mechanism of Action : The anticancer activity is associated with the induction of apoptosis via caspase activation and cell cycle arrest at the G1/S transition .

Neuroprotective Effects

Research has suggested that this compound may also possess neuroprotective properties:

• Neurodegenerative Diseases : The inhibition of DLK activity has been implicated in reducing neuronal degeneration in models of neurodegenerative diseases . The trifluoromethyl group enhances binding affinity to target proteins involved in these pathways.

Case Studies

Several studies have highlighted the biological potential of related compounds:

• Study on Apoptosis Induction :
  • A study demonstrated that similar bicyclic compounds induced apoptosis in cancer cells by modulating Bcl-2 family proteins and activating caspases .
• Neuroprotection in Animal Models :
  • In animal models, compounds structurally related to (1S,4S,6R)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid showed reduced symptoms of neurodegeneration when administered before the onset of disease .

Comparative Analysis

Property	(1S,4S,6R)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane	Related Compounds
Anticancer Activity	IC50 values as low as 0.28 µg/mL against MCF-7	Varies; typically higher IC50
Neuroprotective Effects	Inhibits DLK activity	Similar compounds show varied effects
Mechanism	Induces apoptosis, inhibits cell cycle progression	Similar mechanisms reported

Q & A

Basic: What synthetic routes are optimized for synthesizing bicyclic scaffolds like this compound?

The synthesis of bicyclic azabicyclo compounds often employs multi-step strategies involving selective protection/deprotection, cyclization, and stereochemical control. For example:

• Trans-4-hydroxy-L-proline derivatives can serve as precursors. A green synthesis approach ( ) uses benzoylation (NaOH, benzoyl chloride), methyl ester formation (CH₂N₂), tosylation (TsCl, pyridine), and LiBH₄ reduction to achieve bicyclo[2.2.1]heptane frameworks in high yields (90–100%).
• Alternative routes ( ) highlight CbzCl protection and NaBH₄ reduction to improve efficiency and reduce reaction times.
  Key methodology : Optimize protecting groups (e.g., Cbz vs. benzoyl) and reductants (LiBH₄ vs. NaBH₄) based on steric and electronic effects .

Advanced: How can stereochemical contradictions in bicyclic product formation be resolved?

Discrepancies in stereochemical outcomes often arise from competing reaction pathways (e.g., SN1 vs. SN2 mechanisms during cyclization). To address this:

• Use chiral auxiliaries or asymmetric catalysis to enforce stereoselectivity. For example, employs TEMPO-mediated oxidation under controlled pH (10.5) to preserve stereochemistry during hydroxyl group activation.
• Dynamic NMR or X-ray crystallography can confirm configurations. In , TFA-mediated deprotection of tert-butyl carbamates retained stereochemistry, validated by NMR .

Basic: What analytical techniques are critical for characterizing this compound’s purity and structure?

• NMR spectroscopy : ¹H and ¹³C NMR ( ) resolve bicyclic ring protons and trifluoromethyl groups.
• Mass spectrometry (MS) : High-resolution MS (HRMS) confirms molecular weight and fragmentation patterns (e.g., loss of HCl in the hydrochloride salt).
• HPLC : Reverse-phase HPLC with UV detection ( ) monitors purity, especially for hydrochloride salts prone to hygroscopic degradation .

Advanced: How can activity-based probes (ABPs) be designed using this compound for target identification?

ABPs require click chemistry -compatible handles (e.g., azide/alkyne groups). outlines a protocol:

• Introduce an 8-azidooctyl side chain via CuSO₄/ascorbate -catalyzed azide-alkyne cycloaddition.
• Validate probe activity using enzyme inhibition assays (e.g., α-L-iduronidase in ) and fluorescence tagging for target visualization .

Basic: What stability challenges arise during storage of this hydrochloride salt?

• Hygroscopicity : Hydrochloride salts often absorb moisture, leading to hydrolysis. Store under inert gas (argon) with desiccants.
• Thermal degradation : Use differential scanning calorimetry (DSC) to identify decomposition temperatures. notes solubility in polar solvents (e.g., MeOH) but instability in aqueous buffers at pH >7 .

Advanced: How can computational modeling predict this compound’s interactions with biological targets?

• Docking studies : Use software like AutoDock Vina to model binding to enzymes (e.g., penicillin-binding proteins, given structural similarities to β-lactams in ).
• MD simulations : Analyze conformational stability of the bicyclic core in aqueous vs. membrane environments (e.g., lipid bilayer penetration for antimicrobial studies) .

Basic: What in vitro assays are suitable for preliminary bioactivity screening?

• Antibacterial assays : Disk diffusion or microbroth dilution () against Gram-positive/-negative strains, comparing MICs to known β-lactams.
• Enzyme inhibition : Fluorogenic substrates (e.g., 4-methylumbelliferyl glycosides in ) quantify inhibition of glycosidases .

Advanced: How can metabolic stability in human liver microsomes be assessed?

• LC-MS/MS-based assays : Incubate the compound with NADPH-supplemented microsomes, monitoring parent compound depletion over time.
• Identify metabolites using high-resolution MS² and compare to synthetic standards (e.g., hydroxylated or demethylated derivatives) .

Basic: What solvent systems are optimal for recrystallization?

• Use ethanol/THF mixtures ( ) for high-yield recrystallization.
• For hydrochloride salts, MeOH/HCl (gaseous) prevents salt dissociation during crystallization .

Advanced: How to resolve discrepancies in biological activity between enantiomers?

• Chiral HPLC : Separate enantiomers using cellulose-based columns (e.g., Chiralpak IA).
• Single-crystal X-ray : Confirm absolute configuration ( ) and correlate with activity data (e.g., ’s Cr(III) complex showed stereospecific antibacterial effects) .